Cas no 757978-23-7 (1H-Pyrrolo[2,3-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-)
1H-Pyrrolo[2,3-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-
- 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridine
- 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine
- 5-bromo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine
- 5-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrrolo[2,3-b]pyridine
- CS-0004752
- SCHEMBL1417507
- 5-Bromo-1-(2-trimethylsilanylethoxymethyl)-1H-pyrrolo[2,3-b]pyridine
- 2-[(5-bromopyrrolo[2,3-b]pyridin-1-yl)methoxy]ethyl-trimethylsilane
- MFCD15529280
- 757978-23-7
- QEPDJKHFBYDQLU-UHFFFAOYSA-N
- AM804871
- AS-72957
- W10469
- AKOS027255536
-
- MDL: MFCD15529280
- Inchi: 1S/C13H19BrN2OSi/c1-18(2,3)7-6-17-10-16-5-4-11-8-12(14)9-15-13(11)16/h4-5,8-9H,6-7,10H2,1-3H3
- InChI Key: QEPDJKHFBYDQLU-UHFFFAOYSA-N
- SMILES: BrC1=CN=C2C(=C1)C=CN2COCC[Si](C)(C)C
Computed Properties
- Exact Mass: 326.04500g/mol
- Monoisotopic Mass: 326.04500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27Ų
1H-Pyrrolo[2,3-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB461934-100 mg |
5-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrrolo[2,3-b]pyridine, 95%; . |
757978-23-7 | 95% | 100MG |
€369.10 | 2023-07-18 | |
| Chemenu | CM216661-1g |
5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridine |
757978-23-7 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM216661-5g |
5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridine |
757978-23-7 | 95% | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D766547-100mg |
1H-Pyrrolo[2,3-b]pyridine, 5-broMo-1-[[2-(triMethylsilyl)ethoxy]Methyl]- |
757978-23-7 | 95% | 100mg |
$1145 | 2024-06-06 | |
| eNovation Chemicals LLC | D766547-500mg |
1H-Pyrrolo[2,3-b]pyridine, 5-broMo-1-[[2-(triMethylsilyl)ethoxy]Methyl]- |
757978-23-7 | 95% | 500mg |
$2220 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1074829-1g |
5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Pyrrolo[2,3-b]pyridine |
757978-23-7 | 95+% | 1g |
¥7671.00 | 2024-07-28 | |
| abcr | AB461934-100mg |
5-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrrolo[2,3-b]pyridine, 95%; . |
757978-23-7 | 95% | 100mg |
€369.10 | 2025-02-19 | |
| abcr | AB461934-250mg |
5-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrrolo[2,3-b]pyridine, 95%; . |
757978-23-7 | 95% | 250mg |
€580.90 | 2025-02-19 | |
| abcr | AB461934-1g |
5-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrrolo[2,3-b]pyridine, 95%; . |
757978-23-7 | 95% | 1g |
€1111.90 | 2025-02-19 | |
| abcr | AB461934-250 mg |
5-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrrolo[2,3-b]pyridine, 95%; . |
757978-23-7 | 95% | 250MG |
€580.90 | 2023-07-18 |
1H-Pyrrolo[2,3-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-
Compound CAS No. 757978-23-7: 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]
1H-Pyrrolo[2,3-b]pyridine, a heterocyclic aromatic compound, has been a subject of interest in organic chemistry due to its unique structural properties and potential applications in drug discovery and materials science. The compound with CAS No. 757978-23-7, specifically the 5-bromo derivative substituted with a [[2-(trimethylsilyl)ethoxy]methyl] group, represents a novel advancement in the synthesis and modification of pyrrolopyridine derivatives. This compound has garnered attention for its role in various chemical reactions and its potential as a building block in medicinal chemistry.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the bromine atom at the 5-position of the pyrrolopyridine ring is achieved through electrophilic aromatic substitution, while the substitution at the 1-position with the [[2-(trimethylsilyl)ethoxy]methyl] group is accomplished via nucleophilic aromatic substitution or coupling reactions. The use of trimethylsilyl (TMS) groups as protecting agents has been well-documented in organic synthesis, and their application in this compound further highlights their versatility in modern chemical research.
Recent studies have explored the electronic properties of this compound using computational chemistry methods such as density functional theory (DFT). These studies have revealed that the bromine substitution at the 5-position significantly alters the electronic distribution within the molecule, making it a promising candidate for applications in optoelectronics and nonlinear optics. Additionally, the TMS group at the 1-position contributes to enhanced stability and solubility, which are critical factors for practical applications.
In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. The pyrrolopyridine scaffold has been identified as a potential lead structure for developing new therapeutic agents due to its ability to interact with various biological targets. The bromine substitution further enhances its pharmacokinetic properties, making it a valuable compound for drug development pipelines.
The application of this compound extends beyond medicinal chemistry into materials science. Researchers have investigated its potential as a precursor for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. The unique combination of aromaticity and substituent effects in this molecule makes it an attractive candidate for these applications.
From an environmental perspective, the synthesis and handling of this compound adhere to green chemistry principles. The use of catalytic amounts of transition metals and mild reaction conditions minimize waste generation and reduce environmental impact. Furthermore, the stability of the TMS group ensures safe handling during chemical transformations.
In conclusion, CAS No. 757978-23-7 represents a significant advancement in heterocyclic chemistry. Its unique structure, derived from pyrrolo[2,3-b]pyridine with specific substitutions, positions it as a versatile building block for various applications across multiple disciplines. Continued research into its properties will undoubtedly uncover new opportunities for its utilization in both academic and industrial settings.
757978-23-7 (1H-Pyrrolo[2,3-b]pyridine, 5-bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-) Related Products
- 1092579-89-9(1H-Pyrrolo[2,3-b]pyridine, 5-broMo-4-chloro-1-[[2-(triMethylsilyl)ethoxy]Methyl]-)
- 941685-08-1(4-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine)
- 1046831-94-0(5-Bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrrolo[2,3-b]pyridine)
- 879132-46-4(1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrrolo[2,3-b]pyridine)
- 2231676-28-9(2-[(3-bromo-5-fluoro-pyrrolo[2,3-b]pyridin-1-yl)methoxy]ethyl-trimethyl-silane)
- 1092580-06-7(Carbamic acid, N-[6-(2-methyl-4,5-diphenyl-1H-imidazol-1-yl)hexyl]-, 2-fluorophenyl ester)
- 1415928-44-7(3,4-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridine)
- 2290611-50-4(1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]-)
- 1788041-63-3(3-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1h-pyrrolo[2,3-b]pyridine-5-carbonitrile)
- 246223-97-2(3H-Imidazo[4,5-b]pyridine, 6-bromo-3-[[2-(trimethylsilyl)ethoxy]methyl]-)